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Compound of Interest

Compound Name: 4-Hydroxyhexan-3-one

Cat. No.: B7770993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxyhexan-3-one, a

secondary alpha-hydroxy ketone with applications in various scientific fields. This document

details its chemical identity, physicochemical properties, and a relevant experimental protocol.

Chemical Identity
The nomenclature and various identifiers for 4-Hydroxyhexan-3-one are crucial for accurate

scientific communication and substance registration.

IUPAC Name: 4-hydroxyhexan-3-one[1]

Synonyms: A wide array of synonyms are used to refer to this compound in literature and

commercial listings. These include:

Propioin[1]

4-Hydroxy-3-hexanone[1]

3-Hexanone, 4-hydroxy-[1]

Ethyl .alpha.-hydroxypropyl ketone[1]

Propionoin[1]
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3-Hydroxy-4-hexanone[1]

NSC-23087[1]

CHEBI:18351[1]

Physicochemical Properties
A summary of the key physical and chemical properties of 4-Hydroxyhexan-3-one is

presented in the table below. This data is essential for its handling, application in experimental

setups, and for computational modeling.

Property Value Reference(s)

Molecular Formula C₆H₁₂O₂ [1]

Molecular Weight 116.16 g/mol [1]

CAS Number 4984-85-4 [1]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 167 °C at 760 mmHg [3]

Flash Point 54 °C (129.2 °F) [4]

Density 0.947 - 0.955 g/cm³ at 25 °C [3]

Solubility
Soluble in water and alcohol.

[2][3]

Refractive Index 1.423 - 1.428 at 20 °C [3]

InChI Key
SKCYVGUCBRYGTE-

UHFFFAOYSA-N
[1]

SMILES CCC(C(=O)CC)O [1]

Experimental Protocols
4-Hydroxyhexan-3-one is a key starting material in the synthesis of other valuable organic

compounds. A prominent example is its use in the production of 4-hexen-3-one, a significant
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flavoring agent. The following is a generalized protocol for the catalytic dehydration of 4-
Hydroxyhexan-3-one.

Objective: To synthesize 4-hexen-3-one via the catalytic dehydration of 4-Hydroxyhexan-3-
one.

Materials:

4-Hydroxyhexan-3-one (reactant)

Solid acid catalyst (e.g., heteropolyacid on alumina, WO₃/ZrO₂-SiO₂, or MoO₃/ZrO₂-SiO₂)[5]

[6]

Inert gas (e.g., Nitrogen)

Fixed-bed reactor system

Condensation and collection apparatus

Analytical equipment for product verification (e.g., GC-MS, NMR)

Procedure:

Catalyst Preparation: The solid acid catalyst is prepared according to established literature

procedures. This typically involves impregnating a support material (like alumina or zirconia-

silica) with the active catalytic species, followed by drying and calcination at high

temperatures to ensure stability and activity.[5][6]

Reactor Setup: The fixed-bed reactor is packed with the prepared catalyst. The system is

then purged with an inert gas to remove air and moisture.

Reaction: 4-Hydroxyhexan-3-one is vaporized and passed through the heated catalyst bed

along with a carrier gas. The reaction temperature is maintained between 200-450 °C.[6]

Product Collection: The gaseous effluent from the reactor, containing 4-hexen-3-one, water,

and any unreacted starting material, is passed through a condenser. The condensed liquid is

collected in a receiving flask.
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Purification: The organic layer is separated from the aqueous layer. Further purification of the

crude product can be achieved by fractional distillation.

Analysis: The identity and purity of the synthesized 4-hexen-3-one are confirmed using

analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and

Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualized Workflow
The following diagram illustrates the general workflow for the synthesis of 4-hexen-3-one from

4-Hydroxyhexan-3-one.

4-Hydroxyhexan-3-one

Fixed-Bed Reactor
(200-450 °C)

Solid Acid Catalyst

Condensation

Phase Separation

Purification
(Distillation)

4-Hexen-3-one
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Click to download full resolution via product page

Synthesis of 4-Hexen-3-one Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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